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Compound of Interest

Compound Name: 5-Oxodecanoic acid

Cat. No.: B1666350

This guide provides essential safety and logistical information for the proper disposal of 5-
Oxodecanoic acid, designed for researchers, scientists, and drug development professionals.
The following procedures are based on general laboratory safety protocols and data from
closely related compounds.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle 5-Oxodecanoic acid with
the appropriate Personal Protective Equipment (PPE). While some sources did not identify
specific hazards for 5-Oxodecanoic acid, a safety data sheet for the structurally similar 4-
Oxodecanoic acid indicates potential for skin irritation, serious eye irritation, and respiratory
irritation[1]. Therefore, a cautious approach is warranted.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and
chemical-resistant gloves[2].

» Ventilation: All handling should be performed in a well-ventilated area, preferably within a
chemical fume hood, to minimize the risk of inhaling any dust or vapors[2].

» Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing. Do not ingest
or inhale the substance[1].

o Hygiene: Wash hands thoroughly after handling. Contaminated clothing should be removed
and washed before reuse[1].
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Quantitative Data for Handling and Disposal

The following table summarizes key quantitative parameters relevant to the safe handling and
disposal of 5-Oxodecanoic acid and similar chemical waste.
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Parameter Value Significance Source
Important for
) ) determining
Physical State Solid

appropriate handling

procedures.

Colorless to yellow

Visual identification of

Appearance ]
solid the substance.
Basic chemical
Molecular Formula C10H1803 ) o
identification.
Used for calculations
] in solution preparation
Molecular Weight 186.25 g/mol
and waste
quantification.
Indicates the
] ] temperature at which
Melting Point 53.00 to 58.00 °C )
the solid becomes a
liquid.
Temperature at which
- ) 324.00 to 326.00 °C o ]
Boiling Point the liquid boils at
@ 760.00 mm Hg ]
atmospheric pressure.
The lowest
Flash Point 166.11 °C (331.00 °F)  temperature at which
vapors will ignite in air.
Very slightly soluble in  Affects the choice of
Solubility water; Soluble in cleaning agents and
alcohol disposal methods.
pH for Sewer Disposal 6.0 -9.0 The acceptable pH

range for aqueous
waste to be
discharged into a
sanitary sewer

system, preventing
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corrosion and

environmental harm.

Disposal Procedures

The appropriate disposal method for 5-Oxodecanoic acid depends on the quantity and form of
the waste. Always consult with your institution's Environmental Health and Safety (EHS) office
and adhere to local, regional, and national regulations.

For Small Quantities of Uncontaminated Aqueous
Solutions:

For dilute agueous solutions of 5-Oxodecanoic acid, neutralization may be an option if
permitted by your institution and local regulations.

o Dilution: In a suitable container within a chemical fume hood, dilute the acidic solution with a
large volume of water (at a ratio of at least 1:20).

o Neutralization: Slowly stir in a dilute basic solution, such as sodium bicarbonate or sodium
hydroxide.

e pH Monitoring: Use a calibrated pH meter or pH strips to monitor the solution's pH. Continue
adding the base until the pH is between 6.0 and 9.0.

» Final Disposal: Once neutralized, the solution can typically be flushed down the sanitary
sewer with copious amounts of water, in accordance with local regulations.

For Solid Waste, Contaminated Materials, and Larger
Quantities:

Solid waste, contaminated lab materials (e.g., gloves, absorbent pads), and larger quantities of
5-Oxodecanoic acid must be treated as hazardous waste.

e Segregation: Do not mix this waste with other waste streams. It must be segregated as
hazardous chemical waste.
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o Packaging: Collect the waste in a designated, leak-proof, and clearly labeled hazardous
waste container. The container must be compatible with the chemical.

e Labeling: The label should clearly state "Hazardous Waste: 5-Oxodecanoic acid," list the
major components and their approximate concentrations, and include the appropriate hazard
symbols.

o Storage: Store the sealed container in a designated hazardous waste accumulation area that
is secure, well-ventilated, and away from incompatible materials such as strong bases and
oxidizing agents.

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's EHS office or a licensed hazardous waste disposal company. An
alternative disposal method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.

Experimental Workflow and Disposal Pathway

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 5-Oxodecanoic acid.
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Caption: Logical workflow for the disposal of 5-Oxodecanoic acid.

Spill Response

In the event of a spill, follow these procedures:

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1666350?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Small Spills: Wearing appropriate PPE, absorb the material with an inert, non-combustible
absorbent such as sand or vermiculite. Place the absorbed material into a designated
chemical waste container for disposal.

o Large Spills: Evacuate the immediate area and prevent entry. Contact your institution's EHS
department immediately.

Clean the affected area thoroughly and ensure adequate ventilation.

Disclaimer: This information is intended as a guide and is based on general principles of
laboratory safety. It is not a substitute for a formal risk assessment or the specific guidance
provided by your institution's Environmental Health and Safety (EHS) department. Always
consult your EHS office and adhere to all local, state, and federal regulations regarding

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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